2-(1-Benzylpiperidin-3-yl)ethanol

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 2-(1-benzylpiperidin-3-yl)ethanol
• InChI: InChI=1S/C14H21NO/c16-10-8-14-7-4-9-15(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14,16H,4,7-12H2
• InChI Key: XZUFAVCCCPUTLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)CCO

Description

2-(1-Benzylpiperidin-3-yl)ethanol is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 40.3 g (0.35 mol) of 3-(hydroxymethyl)piperidine, 97.4 ml (0.70 mol) of triethylamine and 40.3 ml (0.35 mol) of benzyl chloride is heated to 95° C. within 30 minutes and left at this temperature for 2 hours. After cooling the reaction mixture is dissolved in a mixture of 2 molar sodium hydroxide solution and ethyl acetate. The organic phase is washed with water, separated off, dried over magnesium sulphate and concentrated by evaporation in vacuo. Yield: 57.2 g (79.6% of theory), Rf value: 0.45 (aluminium oxide neutral, eluant: 3% ethanol in methylene chloride).